3-Methoxy-4-(2-oxoethyl)benzonitrile

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 3-methoxy-4-(2-oxoethyl)benzonitrile
• InChI: InChI=1S/C10H9NO2/c1-13-10-6-8(7-11)2-3-9(10)4-5-12/h2-3,5-6H,4H2,1H3
• InChI Key: FLXCOBZXWCLUNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C#N)CC=O

Description

3-Methoxy-4-(2-oxoethyl)benzonitrile is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(2,3-dihydroxypropyl)-3-methoxybenzonitrile (500 mg, 2.6 mmol) in 10 mL of methanol and 3 mL of water was cooled to 0° C. by ice bath, then NaIO4 (830 mg, 3.9 mmol) was added and the mixture was stirred at 0° C. for two hours. The reaction was monitored according to TLC. The mixture was filtered and concentrated. The residue was dissolved in DCM, dried over anhydrous sodium sulfate, and then purified by flash column chromatography to give 3-methoxy-4-(2-oxoethyl)benzonitrile. MS m/z 176 (M+1)+.